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Compound of Interest

Compound Name: Dicyclopentylamine

Cat. No.: B1266746

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety and handling information for
Dicyclopentylamine (CAS No. 20667-16-7), compiled from available Safety Data Sheet (SDS)
information. The content is structured to provide researchers and laboratory personnel with the
critical data and procedural guidance necessary for the safe use of this compound.

GHS Hazard Identification and Classification

Dicyclopentylamine is classified as a hazardous substance under the Globally Harmonized
System (GHS). The primary hazards are associated with its combustible nature and its effects
on skin, eyes, and the respiratory system. The GHS classification is summarized in the diagram
below.
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GHS Hazard Profile for Dicyclopentylamine
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Exposure Occurs

Route of Exposure

Skin Contact Eye Contact
Immediate Actions
\ \ v
Remove to fresh air. Take off immediately all Rinse cautiously with water .
. . : " Rinse mouth.
Keep at rest in a comfortable contaminated clothing. for several minutes. Do NOT induce vomitin
position for breathing. Rinse skin with water/shower. Remove contact lenses, if present. 9
\ \
g Seek Immediate Medical Attention [
gl (Call POISON CENTER or doctor)

First-Aid Response Workflow for Dicyclopentylamine Exposure
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Spill Detected

1. Ensure adequate ventilation

& Evacuate unnecessary personnel
2. Eliminate all ignition sources
(No smoking, sparks, or flames)

:

3. Don appropriate Personal
Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

4. Contain the spill
(Use non-combustible absorbent
material like sand or earth)

5. Collect absorbed material
(Use non-sparking tools and place
in a sealed container for disposal)

6. Clean the spill area
(Wash area and prevent runoff
from entering drains)

7. Dispose of waste
(Dispose of contents/container to an
approved waste disposal plant)

Spill Cleanup Procedure for Dicyclopentylamine

Click to download full resolution via product page

» To cite this document: BenchChem. [Dicyclopentylamine: A Technical Safety and Handling
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b1266746#dicyclopentylamine-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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